Ethyl 4-fluoro-1-naphthoate

• IUPAC Name: ethyl 4-fluoronaphthalene-1-carboxylate
• InChI: InChI=1S/C13H11FO2/c1-2-16-13(15)11-7-8-12(14)10-6-4-3-5-9(10)11/h3-8H,2H2,1H3
• InChI Key: UPNLNEFNZMGNFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C2=CC=CC=C21)F
• Molecular Formula: C13H11FO2
• Molecular Weight: 218.22 g/mol

Description

Ethyl 4-fluoro-1-naphthoate is a chemical compound with the CAS Number: 1512-51-2. It has a molecular weight of 218.23. The compound is stored at a temperature of 2-8°C. and is in liquid form.

Molecular Structure Analysis

The InChI code for Ethyl 4-fluoro-1-naphthoate is 1S/C13H11FO2/c1-2-16-13(15)11-7-8-12(14)10-6-4-3-5-9(10)11/h3-8H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

Ethyl 4-fluoro-1-naphthoate is a liquid at room temperature. It has a molecular weight of 218.23. It is stored at a temperature of 2-8°C. More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, which correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. Precautionary statements include P261, P305, P351, and P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do.

Synthesis routes and methods

Procedure details

4-Fluoro-1-naphthoic acid (190 mg, 1.0 mmol) was transferred to a Pyrex tube and ethanol (0.6 mL) was added followed by conc. sulphuric acid (0.1 mL). The tube was capped and the reaction tube was exposed two times to microwave irradiation (2×120° C., 5 min). The reaction mixture was transferred to a separation funnel with ethyl acetate and washed with 2 M NaOH. The aqueous phase was acidified with 2 M HCl and extracted with ethyl acetate. The organic phases were collected, dried over Na2SO4, filtered and concentrated to yield 4-fluoronaphthalene-1-carboxylic acid ethyl ester (154BG85-11, 156 mg, 72%).